Cas no 1774898-10-0 (3-Bromo-4-fluoro-5-nitrotoluene)

3-Bromo-4-fluoro-5-nitrotoluene is a halogenated aromatic compound featuring bromo, fluoro, and nitro functional groups on a toluene backbone. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of multiple electron-withdrawing groups enhances its utility in nucleophilic substitution and coupling reactions. Its well-defined molecular framework allows for precise modifications, facilitating the development of complex molecules. The compound is characterized by high purity and stability under standard conditions, ensuring consistent performance in synthetic workflows. Its versatility and functional group compatibility make it a preferred choice for researchers in fine chemical and material science industries.

3-Bromo-4-fluoro-5-nitrotoluene structure

1774898-10-0 structure

Product Name:3-Bromo-4-fluoro-5-nitrotoluene

CAS No:1774898-10-0

MF:C₇H₅BrFNO₂

MW:234.0225045681

MDL:MFCD26792617

CID:4613231

Update Time:2025-06-07

3-Bromo-4-fluoro-5-nitrotoluene Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-fluoro-5-nitrotoluene
- 1-BROMO-2-FLUORO-5-METHYL-3-NITROBENZENE
- MDL： MFCD26792617
- Inchi： 1S/C7H5BrFNO2/c1-4-2-5(8)7(9)6(3-4)10(11)12/h2-3H,1H3
- InChI Key： USAGAMCWHPIZIS-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C=C(C)C=1)[N+](=O)[O-])F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 185
XLogP3: 2.9
Topological Polar Surface Area: 45.8

3-Bromo-4-fluoro-5-nitrotoluene Pricemore >>

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